Cas no 142465-09-6 (2-mercapto-3,5-diphenylthieno[2,3-d]pyrimidin-4(3H)-one)

• Product Name: 2-mercapto-3,5-diphenylthieno[2,3-d]pyrimidin-4(3H)-one
• CAS No: 142465-09-6
• MF: C₁₈H₁₂N₂OS₂
• MW: 336.430681228638
• MDL: MFCD02704261
• CID: 225876
• PubChem ID: 760034
• Update Time: 2025-04-19

2-mercapto-3,5-diphenylthieno[2,3-d]pyrimidin-4(3H)-one Chemical and Physical Properties

Names and Identifiers

• Thieno[2,3-d]pyrimidin-4(1H)-one,2,3-dihydro-3,5-diphenyl-2-thioxo-
• 3,5-Diphenyl-2-Thioxo-2,3-Dihydrothieno[2,3-d]Pyrimidin-4(1H)-One
• 2-MERCAPTO-3,5-DIPHENYL-3H-THIENO[2,3-D]PYRIMIDIN-4-ONE
• 2-Mercapto-3,5-diphenylthieno[2,3-d]pyrimidin-4(3H)-one
• 3,5-diphenyl-2-sulfanylidene-1H-thieno[2,3-d]pyrimidin-4-one
• Thieno[2,3-d]pyrimidin-4(1H)-one,2,3-dihydro-3,5-diphenyl-2-thioxo
• Z55664289
• DTXSID10353973
• 3,5-diphenyl-2-sulfanylidene-1H,2H,3H,4H-thieno[2,3-d]pyrimidin-4-one
• FT-0767875
• EN300-02999
• F0850-0938
• 3,5-diphenyl-2-sulfanyl-3H,4H-thieno[2,3-d]pyrimidin-4-one
• 3,5-DIPHENYL-2-THIOXO-2,3-DIHYDROTHIENO(2,3-D)PYRIMIDIN-4(1H)-ONE
• SCHEMBL6034875
• Oprea1_449513
• 142465-09-6
• F9995-0145
• AKOS001032020
• 3,5-Diphenyl-2-sulfanylidene-2,3-dihydrothieno[2,3-d]pyrimidin-4(1H)-one
• AKOS000121994
• AH-034/08305063
• SR-01000438680
• SR-01000438680-1
• 3,5-diphenyl-2-sulfanylthieno[2,3-d]pyrimidin-4(3H)-one
• STL147848
• 2-mercapto-3,5-diphenylthieno[2,3-d]pyrimidin-4(3H)-one

• MDL： MFCD02704261
• Inchi： 1S/C18H12N2OS2/c21-17-15-14(12-7-3-1-4-8-12)11-23-16(15)19-18(22)20(17)13-9-5-2-6-10-13/h1-11H,(H,19,22)
• InChI Key： JWFKCKHXCWRVDN-UHFFFAOYSA-N
• SMILES： S1C=C(C2C=CC=CC=2)C2C(N(C3C=CC=CC=3)C(NC1=2)=S)=O

Computed Properties

• Exact Mass: 336.03900
• Monoisotopic Mass: 336.039104
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 23
• Rotatable Bond Count: 2
• Complexity: 472
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 92.7
• XLogP3: 4.4

Experimental Properties

• Density: 1.46
• Melting Point: 275-277℃
• Boiling Point: 510.9 °C at 760 mmHg
• Flash Point: 262.8 °C
• Refractive Index: 1.779
• PSA: 98.12000
• LogP: 4.77680